Cas no 2138362-47-5 (6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid)

• Product Name: 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• CAS No: 2138362-47-5
• MF: C₁₂H₁₃FO₂S
• MW: 240.293825864792
• CID: 6233006
• PubChem ID: 165485157
• Update Time: 2025-11-06

6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• 2138362-47-5
• EN300-1124291

• Inchi： 1S/C12H13FO2S/c1-12(2)6-10(11(14)15)16-9-4-3-7(13)5-8(9)12/h3-5,10H,6H2,1-2H3,(H,14,15)
• InChI Key： OSXJHSVYAWVIJT-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C(C)(C)CC1C(=O)O)F

Computed Properties

• Exact Mass: 240.06202899g/mol
• Monoisotopic Mass: 240.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Additional information on 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid

Research Brief on 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS: 2138362-47-5)

Recent studies on 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS: 2138362-47-5) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique benzothiopyran scaffold, has garnered attention for its role in modulating biological pathways relevant to inflammation and metabolic disorders. The presence of the fluorine substituent and the carboxylic acid functional group enhances its reactivity and binding affinity, making it a valuable candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. Researchers synthesized derivatives of 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid and evaluated their COX-2 selectivity using in vitro assays. The results demonstrated significant COX-2 inhibition with minimal impact on COX-1, suggesting a potential for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, the compound has shown promise in metabolic disease research. A preprint article on bioRxiv (2024) reported its role as an activator of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose homeostasis and lipid metabolism. Molecular docking studies revealed that the carboxylic acid moiety of the compound forms stable hydrogen bonds with key residues in the PPARγ ligand-binding domain, explaining its agonist activity. These findings open new avenues for designing PPARγ-targeted therapies for type 2 diabetes and obesity.

The synthetic accessibility of 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid has also been a focus of recent research. A patent application (WO2023124567) disclosed an optimized three-step synthesis route starting from commercially available 4-fluorothiophenol, achieving an overall yield of 68%. The process emphasizes green chemistry principles, utilizing water as a solvent in the final hydrolysis step, which aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Despite these advances, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in rodent models have indicated rapid clearance due to glucuronidation of the carboxylic acid group. Current efforts are directed toward prodrug strategies, with a recent ACS Medicinal Chemistry Letters publication (2024) showcasing ethyl ester derivatives that improve oral bioavailability by 3-fold while maintaining the parent compound's pharmacological activity.

In conclusion, 6-fluoro-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid represents a versatile chemical scaffold with demonstrated biological activities across multiple therapeutic areas. Ongoing research continues to explore its structure-activity relationships and potential applications in drug discovery, particularly for conditions where modulation of inflammatory and metabolic pathways is desired. The compound's unique structural features and recent synthetic advancements position it as a promising candidate for future medicinal chemistry campaigns.